5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]isoxazol-3-amine

• IUPAC Name: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-benzoxazol-3-amine
• InChI: InChI=1S/C13H17BN2O3/c1-12(2)13(3,4)19-14(18-12)8-5-6-10-9(7-8)11(15)16-17-10/h5-7H,1-4H3,(H2,15,16)
• InChI Key: UBLHDYAXBZFRPZ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)ON=C3N
• Molecular Formula: C13H17BN2O3
• Molecular Weight: 260.10 g/mol

Description

“5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]isoxazol-3-amine” is a chemical compound with the molecular formula C13H16BNO2S. It contains a pinacolborate group (tetramethyl dioxaboranyl, Bpin), which is an important pharmaceutical intermediate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate, a significant intermediate of 1H-indazole derivatives, is acquired through two substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound can be determined by various methods such as X-ray single crystal diffraction. The DFT-optimized structure matches the crystal structure determined by X-ray single crystal diffraction.

Chemical Reactions Analysis

The compound can participate in various chemical reactions. For example, with two aldehyde groups, it can crosslink with amines for producing COFs with imine linkages.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 261.2 g/mol. Other properties such as hydrogen bond donor count, hydrogen bond acceptor count, and rotatable bond count can also be computed.

Scientific Research Applications

Borylation Reactions

• Details : Borylation at the benzylic C-H bond of alkylbenzenes, catalyzed by palladium, leads to the formation of pinacol benzyl boronate. .

Fluorenylborolane Synthesis

• Details : Fluorenylborolane finds use in the design of functional materials, including organic semiconductors and luminescent materials. .

Conjugated Copolymer Intermediates

• Details : For instance, the compound is a precursor in the preparation of 9,9-Dioctyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)dibenzosilole. .

Hydroboration Reactions

• Details : It reacts with alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts. .

Safety Considerations

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Future Directions

The compound has potential applications in various fields. For instance, it can be used for the synthesis of COFs and macromolecules with applications in iodine capture, OLEDs, and light-induced hydrogen generation.